Cas no 2228084-99-7 (methyl 2-amino-2-2-(propan-2-yl)-1,3-thiazol-5-ylacetate)

• Product Name: methyl 2-amino-2-2-(propan-2-yl)-1,3-thiazol-5-ylacetate
• CAS No: 2228084-99-7
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6258707
• PubChem ID: 165688376
• Update Time: 2025-05-22

methyl 2-amino-2-2-(propan-2-yl)-1,3-thiazol-5-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-2-(propan-2-yl)-1,3-thiazol-5-ylacetate
• 2228084-99-7
• EN300-1747837
• methyl 2-amino-2-[2-(propan-2-yl)-1,3-thiazol-5-yl]acetate

• Inchi： 1S/C9H14N2O2S/c1-5(2)8-11-4-6(14-8)7(10)9(12)13-3/h4-5,7H,10H2,1-3H3
• InChI Key： IKDOCZLHHFPJFZ-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(C)C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl 2-amino-2-2-(propan-2-yl)-1,3-thiazol-5-ylacetate

Methyl 2-Amino-2-(Propan-2-Yl)-1,3-Thiazol-5-Ylacetate: A Comprehensive Overview

Methyl 2-amino-2-(propan-2-yl)-1,3-thiazol-5-ylacetate is a compound with the CAS number No 2228084-99-7. This compound is of significant interest in the field of organic chemistry and has been studied extensively for its potential applications in various industries, including pharmaceuticals and agrochemicals.

The structure of methyl 2-amino-2-(propan-2-yl)-1,3-thiazol-5-ylacetate consists of a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The thiazole ring is substituted with an amino group and an acetate ester group at the 5-position, while the 1-position is substituted with a methyl group derived from propane.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery due to their diverse biological activities. For instance, research has shown that certain thiazole-containing compounds exhibit anti-inflammatory, antifungal, and anticancer properties. The presence of the amino group in methyl 2-amino... further enhances its potential as a bioactive molecule.

In terms of synthesis, methyl 2-amino... can be prepared through various methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

One notable application of methyl 2-amino... is in the development of herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth makes it a promising candidate for agricultural use.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of methyl 2-amino... more accurately. These studies are crucial for determining its suitability as a drug candidate.

In conclusion, methyl 2-amino... (CAS No 2228084-99-7) is a versatile compound with wide-ranging applications in both pharmaceutical and agricultural sectors. Its unique structure and biological activities make it an important subject for further research.